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Compound of Interest

4-(4,4,5,5-Tetramethyl-1,3,2-
Compound Name:
dioxaborolan-2-yl)benzamide

Cat. No.: B070199

An In-Depth Technical Guide to 4-Benzamide
Boronic Acid Pinacol Ester

This guide provides a comprehensive overview of the physical, chemical, and biological
properties of 4-benzamide boronic acid pinacol ester, tailored for researchers, scientists, and
professionals in drug development.

Core Properties

4-Benzamide boronic acid pinacol ester, also known as 4-(4,4,5,5-tetramethyl-1,3,2-
dioxaborolan-2-yl)benzamide, is a versatile organic compound widely utilized in synthetic
chemistry, particularly as a key building block in Suzuki-Miyaura cross-coupling reactions. Its
structure features a benzamide group attached to a phenylboronic acid pinacol ester. The
pinacol ester group enhances the stability and handling of the otherwise sensitive boronic acid
moiety.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C13H18BNO3 [1]
Molecular Weight 247.10 g/mol [1]
CAS Number 179117-44-3 [1]
Appearance White to off-white solid General knowledge
Melting Point 174.9-180.3 °C N/A
Boiling Point 388.2 £ 25.0 °C (Predicted) N/A
Generally soluble in organic
solvents such as THF, DMF,
Solubility DMSO, ethanol, methanol, [2]

acetone, and chloroform.[2]

Insoluble in water.

Synthesis and Purification

The synthesis of 4-benzamide boronic acid pinacol ester typically involves the Miyaura

borylation of a corresponding aryl halide.

Experimental Protocol: Synthesis

Reaction Scheme:
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Caption: General synthesis scheme for 4-benzamide boronic acid pinacol ester.
Detailed Procedure:

» To a reaction vessel, add 4-bromobenzamide (1.0 eq), bis(pinacolato)diboron (1.1 eq),
potassium acetate (KOAc, 3.0 eq), and [1,1'-bis(diphenylphosphino)ferrocene]palladium(ll)
dichloride (Pd(dppf)Clz, 0.03 eq).

o Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen).
e Add anhydrous 1,4-dioxane as the solvent.

e Heat the reaction mixture at 80-100 °C for 12-24 hours, monitoring the reaction progress by
thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

e Upon completion, cool the reaction mixture to room temperature.

¢ Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and
brine.
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» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

Experimental Protocol: Purification

The crude product is typically purified by column chromatography on silica gel.

Workflow for Purification:
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Caption: Workflow for the purification of 4-benzamide boronic acid pinacol ester.
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Detailed Procedure:

e Prepare a silica gel column using a slurry of silica gel in a non-polar solvent (e.g., hexane).
e Dissolve the crude product in a minimal amount of dichloromethane (DCM) or the eluent.

o Adsorb the dissolved product onto a small amount of silica gel and load it onto the column.

o Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl
acetate and gradually increasing to 50%).

e Collect fractions and monitor by TLC for the presence of the desired product.

o Combine the pure fractions and remove the solvent under reduced pressure to yield the
purified 4-benzamide boronic acid pinacol ester as a solid.

Spectroscopic Characterization

Table 2: Predicted Spectroscopic Data

Technique Key Features

Aromatic protons (doublets, ~7.5-8.0 ppm), NH:z
1H NMR protons (broad singlet, ~5.5-6.5 ppm), pinacol
methyl protons (singlet, ~1.3 ppm).

Carbonyl carbon (~168 ppm), aromatic carbons
13C NMR (~125-140 ppm), pinacol carbons (~84 ppm,
~25 ppm).

N-H stretch (two bands, ~3400 and ~3200),
FT-IR (cm™1) C=0 stretch (~1660), C-N stretch (~1400), B-O
stretch (~1350).

Molecular ion peak [M]* at ~247. Fragmentation
Mass Spec (m/z) may involve loss of the pinacol group or parts of

the benzamide moiety.

Chemical Reactivity and Stability
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Suzuki-Miyaura Cross-Coupling

4-Benzamide boronic acid pinacol ester is a key reagent in Suzuki-Miyaura cross-coupling
reactions to form C-C bonds, enabling the synthesis of complex biaryl structures.

Experimental Workflow: Suzuki-Miyaura Coupling

Reactants: 4-Benzamide boronic acid pinacol ester, Aryl Halide| |Catalyst (e.g., Pd(PPhs)a), Base (e.g., K2COs3), Solvent (e.g., Toluene/Water)
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Y
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Y
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Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Stability and Storage

Pinacol esters of boronic acids are generally more stable than their corresponding free boronic
acids.[2] They are less prone to dehydration to form boroxines. For long-term storage, it is
recommended to keep the compound in a cool, dry place under an inert atmosphere to prevent
hydrolysis.
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Biological Activity and Applications

While specific biological activities for 4-benzamide boronic acid pinacol ester are not
extensively documented, the benzamide and boronic acid moieties are present in numerous
pharmacologically active compounds.

» Benzamide Derivatives: Known to exhibit a wide range of biological activities, including
antipsychotic, antiemetic, and gastroprokinetic effects.[3]

» Boronic Acid Derivatives: Have gained significant attention in medicinal chemistry, with
applications as enzyme inhibitors (e.g., protease inhibitors) and therapeutic agents. The drug
Bortezomib, a dipeptidyl boronic acid, is a proteasome inhibitor used in cancer therapy.[4]

The combination of these two functionalities in 4-benzamide boronic acid pinacol ester makes it
a valuable scaffold for the synthesis of novel drug candidates. Boronic acid derivatives have
been shown to inhibit various enzymes, and some benzamide derivatives are known to
modulate signaling pathways.[5] However, the specific pathways affected by this particular
compound require further investigation.

Logical Relationship for Drug Discovery Application:
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4-Benzamide boronic acid pinacol ester
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Caption: Drug discovery workflow utilizing 4-benzamide boronic acid pinacol ester.

Disclaimer: This document is intended for informational purposes for research and
development professionals. The experimental protocols provided are general guidelines and
may require optimization. All laboratory work should be conducted with appropriate safety
precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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